Cas no 62353-76-8 (2-Thiophenecarboxylic acid, 3-(methylthio)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(methylthio)-, methyl ester
• CAS No: 62353-76-8
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 448160
• PubChem ID: 71387267
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(methylthio)-, methyl ester
• methyl 3-methylsulfanylthiophene-2-carboxylate
• 62353-76-8
• Methyl 3-(methylsulfanyl)thiophene-2-carboxylate
• DTXSID10809400

• Inchi： 1S/C7H8O2S2/c1-9-7(8)6-5(10-2)3-4-11-6/h3-4H,1-2H3
• InChI Key： LYBKMBPPCIUGEL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)SC

Computed Properties

• Exact Mass: 187.99664
• Monoisotopic Mass: 187.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 26.3